Cas no 924723-50-2 (Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-[[(cyclohexylamino)carbonyl]amino]-2-oxoethyl ester)

• Product Name: Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-[[(cyclohexylamino)carbonyl]amino]-2-oxoethyl ester
• CAS No: 924723-50-2
• MF: C₁₉H₂₅N₃O₆S
• MW: 423.483303785324
• CID: 6370054
• PubChem ID: 16330693
• Update Time: 2025-07-18

Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-[[(cyclohexylamino)carbonyl]amino]-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• 924723-50-2
• EN300-26586231
• 2-[(cyclohexylcarbamoyl)amino]-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate
• Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-[[(cyclohexylamino)carbonyl]amino]-2-oxoethyl ester

• Inchi： 1S/C19H25N3O6S/c23-17(22-19(25)21-16-9-5-2-6-10-16)14-28-18(24)13-20-29(26,27)12-11-15-7-3-1-4-8-15/h1,3-4,7-8,11-12,16,20H,2,5-6,9-10,13-14H2,(H2,21,22,23,25)
• InChI Key： UWFKYUOBUKIKCT-UHFFFAOYSA-N
• SMILES： C(OCC(NC(NC1CCCCC1)=O)=O)(=O)CNS(C=CC1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 423.14640670g/mol
• Monoisotopic Mass: 423.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 139Ų

Additional information on Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-[[(cyclohexylamino)carbonyl]amino]-2-oxoethyl ester

Comprehensive Overview of Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-[[(cyclohexylamino)carbonyl]amino]-2-oxoethyl ester (CAS No. 924723-50-2)

In the realm of specialized organic compounds, Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-[[(cyclohexylamino)carbonyl]amino]-2-oxoethyl ester (CAS No. 924723-50-2) stands out due to its unique structural features and potential applications. This compound, characterized by its intricate molecular architecture, combines a glycine backbone with a sulfonyl group and a cyclohexylamino moiety, making it a subject of interest in pharmaceutical and biochemical research. Its CAS number 924723-50-2 serves as a critical identifier for researchers and industry professionals seeking precise chemical data.

The growing demand for sulfonamide derivatives and peptide-based compounds has placed Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-[[(cyclohexylamino)carbonyl]amino]-2-oxoethyl ester in the spotlight. Recent trends in drug discovery emphasize the importance of targeted molecular modifications, and this compound’s ester and urea functional groups offer versatile reactivity. Researchers are particularly intrigued by its potential role in enzyme inhibition and signal transduction modulation, topics frequently searched in academic and industrial databases.

One of the most searched questions in the field of organic chemistry is: "What are the applications of sulfonyl glycine derivatives?" This compound’s N-[(2-phenylethenyl)sulfonyl] group suggests utility in designing bioactive molecules, possibly for anti-inflammatory or antimicrobial applications. Its 2-[[(cyclohexylamino)carbonyl]amino]-2-oxoethyl ester segment further enhances its stability and bioavailability, key factors in drug formulation.

From an SEO perspective, keywords like "sulfonated glycine ester synthesis" and "cyclohexylamino carbonyl glycine derivatives" align with current user queries. The compound’s CAS No. 924723-50-2 is often searched alongside terms such as "chemical properties" and "supplier information", reflecting its commercial relevance. Laboratories and manufacturers prioritize compounds with well-documented safety profiles and scalable synthesis routes, both of which are under investigation for this molecule.

Innovations in green chemistry have also spurred interest in Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-[[(cyclohexylamino)carbonyl]amino]-2-oxoethyl ester. Researchers are exploring solvent-free synthesis and catalytic methods to produce such compounds sustainably. This aligns with the broader industry shift toward environmentally friendly processes, a topic dominating scientific forums and patent filings.

In summary, Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-[[(cyclohexylamino)carbonyl]amino]-2-oxoethyl ester (CAS No. 924723-50-2) represents a compelling case study in modern organic chemistry. Its multifaceted structure and potential applications in drug development and material science make it a valuable subject for ongoing research. As the scientific community continues to unravel its properties, this compound is poised to contribute to advancements in biomedical engineering and industrial chemistry.